Cas no 144298-16-8 (Benzenemethanol,6-amino-2,3-difluoro-)

Benzenemethanol,6-amino-2,3-difluoro- structure
144298-16-8 structure
Product Name:Benzenemethanol,6-amino-2,3-difluoro-
CAS No:144298-16-8
MF:C7H7F2NO
MW:159.133388757706
CID:108704
PubChem ID:21762652
Update Time:2025-09-22

Benzenemethanol,6-amino-2,3-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,6-amino-2,3-difluoro-
    • (6-amino-2,3-difluorophenyl)methanol
    • 6-Amino-2,3-difluorobenzenemethanol
    • Benzenemethanol, 6-amino-2,3-difluoro- (9CI)
    • BENZENEMETHANOL, 6-AMINO-2,3-DIFLUORO-
    • MFCD07368107
    • AB31701
    • Benzenemethanol,6-amino-2,3-difluoro-(9ci)
    • SCHEMBL16613034
    • DTXSID00617753
    • 144298-16-8
    • EN300-7689076
    • AKOS006284322
    • Inchi: 1S/C7H7F2NO/c8-5-1-2-6(10)4(3-11)7(5)9/h1-2,11H,3,10H2
    • InChI Key: GWSVVTULQNFWAU-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1CO)N)F

Computed Properties

  • Exact Mass: 159.04961
  • Monoisotopic Mass: 159.04957017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25

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